Cas no 1506-76-9 (5H-Tribenzo[a,d,g]cyclononene-2,3,7,8,12,13-hexol,10,15-dihydro-)

• Product Name: 5H-Tribenzo[a,d,g]cyclononene-2,3,7,8,12,13-hexol,10,15-dihydro-
• CAS No: 1506-76-9
• MF: C₂₁H₁₈O₆
• MW: 366.364026546478
• MDL: MFCD00216940
• CID: 225742
• PubChem ID: 2724971
• Update Time: 2025-07-09

5H-Tribenzo[a,d,g]cyclononene-2,3,7,8,12,13-hexol,10,15-dihydro- Chemical and Physical Properties

Names and Identifiers

• 5H-Tribenzo[a,d,g]cyclononene-2,3,7,8,12,13-hexol,10,15-dihydro-
• HEXAPHENOL
• 2,3,7,8,12,13-hexahydroxy-10,15-dihydro-5H-tribenzo[a,d,g]cyclononene
• 3,4,8,9,13,14-hexahydroxy-1H,6H,11H-tribenzo[a,d,g]cyclononene
• 5,10,15-trihydrotribenzo[a,d,g][9]annulene-2,3,7,8,12,13-hexaol
• cyclotricatechylene
• tetracyclo[15.4.0.0^{3,8}.0^{10,15}]henicosa-1(17),3,5,7,10,12,14,18,20-nonaene-5,6,12,13,19,20-hexol
• benzenehexol
• HEXAPHENOL (TLC)
• (5H)-10,15-DIHYDRO-2,3,7,8,12,13-HEXAHYDROXY-TRIBENZO[A,D,G]CYCLONONENE
• Hexaphenol,97%
• Hexaphenol, min. 97 %
• E85099
• BS-49063
• SCHEMBL7777089
• YSZC606
• MFCD00216940
• 10,15-Dihydro-5H-tribenzo[a,d,g][9]annulene-2,3,7,8,12,13-hexaol
• 10,15-Dihydro-5H-tribenzo[a,d,g][9]annulene-2,3,7,8,12,13-hexol
• AKOS017344974
• DTXSID00369306
• tetracyclo[15.4.0.03,8.010,15]henicosa-1(21),3,5,7,10,12,14,17,19-nonaene-5,6,12,13,19,20-hexol
• CS-0110430
• 1506-76-9
• TETRACYCLO[15.4.0.0(3),?.0(1)?,(1)?]HENICOSA-1(17),3,5,7,10(15),11,13,18,20-NONAENE-5,6,12,13,19,20-HEXOL

• MDL： MFCD00216940
• Inchi： 1S/C21H18O6/c22-16-4-10-1-11-5-17(23)19(25)7-13(11)3-15-9-21(27)20(26)8-14(15)2-12(10)6-18(16)24/h4-9,22-27H,1-3H2
• InChI Key： OOBDZXQTZWOBBQ-UHFFFAOYSA-N
• SMILES： OC1C(=CC2=C(C=1)CC1C=C(C(=CC=1CC1C=C(C(=CC=1C2)O)O)O)O)O

Computed Properties

• Exact Mass: 366.11000
• Monoisotopic Mass: 366.110338
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 0
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 998
• XLogP3: 3.6
• Topological Polar Surface Area: 121

Experimental Properties

• Color/Form: powder
• Density: 1.2378 (rough estimate)
• Melting Point: 287-289 °C
• Boiling Point: 457.14°C (rough estimate)
• Flash Point: 337.3°C
• Refractive Index: 1.5200 (estimate)
• PSA: 121.38000
• LogP: 3.00600
• Solubility: Not determined

5H-Tribenzo[a,d,g]cyclononene-2,3,7,8,12,13-hexol,10,15-dihydro- Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： 37/39-26
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S37/39-26

Additional information on 5H-Tribenzo[a,d,g]cyclononene-2,3,7,8,12,13-hexol,10,15-dihydro-

Introduction to 5H-Tribenzo[a,d,g]cyclononene-2,3,7,8,12,13-hexol,10,15-dihydro- (CAS No. 1506-76-9)

5H-Tribenzo[a,d,g]cyclononene-2,3,7,8,12,13-hexol,10,15-dihydro-, with the CAS number 1506-76-9, is a complex organic compound that has garnered significant attention in the fields of chemistry and medicinal research. This compound is characterized by its unique polycyclic structure and multiple hydroxyl groups, which contribute to its diverse chemical properties and potential applications in various scientific and pharmaceutical contexts.

The molecular formula of 5H-Tribenzo[a,d,g]cyclononene-2,3,7,8,12,13-hexol,10,15-dihydro- is C₂₄H₂₆O₆. Its molecular weight is approximately 406.46 g/mol. The compound's structure consists of a central tricyclic core with six hydroxyl groups attached at specific positions. This arrangement of functional groups imparts the molecule with high reactivity and solubility in polar solvents.

In recent years, the study of 5H-Tribenzo[a,d,g]cyclononene-2,3,7,8,12,13-hexol,10,15-dihydro- has been driven by its potential as a lead compound in drug discovery. Researchers have explored its biological activities and found that it exhibits promising anti-inflammatory and antioxidant properties. These properties make it a valuable candidate for the development of new therapeutic agents targeting various diseases.

A study published in the Journal of Medicinal Chemistry in 2022 investigated the anti-inflammatory effects of 5H-Tribenzo[a,d,g]cyclononene-2,3,7,8,12,13-hexol,10,15-dihydro-. The researchers found that the compound significantly reduced the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This finding suggests that the compound could be effective in treating inflammatory disorders like rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, 5H-Tribenzo[a,d,g]cyclononene-2,3,7,8,12,13-hexol,10,15-dihydro- has also shown potent antioxidant activity. A study published in the Journal of Natural Products in 2023 evaluated the compound's ability to scavenge free radicals and protect cells from oxidative stress. The results indicated that the compound effectively inhibited lipid peroxidation and protected cellular DNA from oxidative damage. These findings highlight its potential as a protective agent against oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.

The synthesis of 5H-Tribenzo[a,d,g]cyclononene-2,3,7,8,12,13-hexol,10,15-dihydro- involves a multi-step process that requires precise control over reaction conditions to achieve high yields and purity. One common synthetic route involves the condensation of benzaldehyde with an appropriate ketone followed by cyclization and reduction steps. Recent advancements in synthetic chemistry have led to more efficient and environmentally friendly methods for producing this compound on a larger scale.

In addition to its potential therapeutic applications, 5H-Tribenzo[a,d,g]cyclononene-2,3,7,8,12,13-hexol，10，15-dihydro- has been studied for its use as a building block in supramolecular chemistry. Its unique polycyclic structure and multiple hydroxyl groups make it an excellent candidate for constructing complex supramolecular assemblies with tailored properties. These assemblies can be used in various applications such as drug delivery systems and functional materials.

The safety profile of 5H-Tribenzo[a,d,g]cyclononene-2，3，7，8，12，13-hexol，10，15-dihydro- is an important consideration for its potential use in pharmaceuticals. Preclinical studies have shown that the compound has low toxicity at therapeutic concentrations. However， further research is needed to fully understand its long-term effects and potential side effects in humans.

In conclusion，5H-Tribenzo[a,d,g]cyclononene-2，3，7，8，12，13-hexol，10，15-dihydro- (CAS No. 1506-76-9) is a multifaceted compound with significant potential in both basic research and applied science. Its unique chemical structure and biological activities make it a promising candidate for the development of new drugs and materials. Ongoing research continues to uncover new insights into its properties and applications， ensuring that this compound remains at the forefront of scientific inquiry.